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A detailed structural comparison of ATP-Citrate Lyase (ACLY) in its ligand-free (apo) and
substrate-bound (holo) forms reveals significant conformational changes crucial for its catalytic
activity. The binding of substrates, citrate and Coenzyme A (CoA), induces a large-scale
domain rearrangement, transitioning the enzyme from an open, flexible state to a more
compact, catalytically competent conformation. These structural dynamics, primarily observed
through X-ray crystallography and cryo-electron microscopy (cryo-EM), underscore the intricate
mechanism of this key metabolic enzyme.

ATP-Citrate Lyase is a central enzyme in cellular metabolism, linking carbohydrate breakdown
to the synthesis of fatty acids and cholesterol by producing cytosolic acetyl-CoA.[1][2][3]
Understanding the structural differences between its apo and holo forms is critical for
elucidating its reaction mechanism and for the development of therapeutic inhibitors targeting
diseases like cancer and hyperlipidemia.[1][2][3]

The enzyme typically exists as a homotetramer, with each protomer comprising two major
modules: a flexible N-terminal domain, often referred to as the Acetyl-CoA Synthetase
Homology (ASH) or Citrate Synthase (CCS) domain, and a more rigid C-terminal Citrate Lyase
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(CCL) or Citrate Synthase Homology (CSH) module.[1][4] Structural studies, including cryo-EM

analysis of the apo-state (PDB: 6POF) and various substrate-bound holo-states (e.g., PDB:

6UUW, 6HXH), have provided a detailed view of the enzyme's moving parts.[4][5][6]

Upon binding of citrate and CoA, the flexible ASH domains undergo a significant

conformational shift, swinging around the central CCL module.[4] This movement brings the

substrates into proximity for the subsequent chemical reactions. The transition involves a

substantial rearrangement, with reports of a citryl-CoA intermediate moving as much as 35 A

between active sites within the enzyme.[1] In contrast, the core CCL/CSH module remains

largely static, providing a stable scaffold for the dynamic movements of the ASH domains.[1]

The apo-state is characterized as being unfavorable for CoA binding, with key residues moving

into position to form hydrogen bonds with CoA only in the holo-form.[1]

Quantitative Structural Comparison

The table below summarizes the key structural differences between the apo and holo forms of

human ATP-Citrate Lyase based on available structural data.

Feature

Apo-Citrate Lyase (e.g.,
PDB: 6POF)

Holo-Citrate Lyase (e.g.,
PDB: 6UUW, 6HXH)

Overall Conformation

Open, more flexible

Compact

ASH/CCS Domain Orientation

Extended outwards from the

central CCL module

Swung inwards towards the
CCL module

Substrate Binding Pockets

Unoccupied and in a
conformation unfavorable for

ligand binding

Occupied by citrate and CoA,
with residues reoriented to

stabilize substrate binding

Symmetry

Can exhibit various
symmetries, including D2, C2,
and C1[4][7]

Often observed with D2
symmetry, though other states
exist[4]

Inter-domain Interactions

Limited interactions between
ASH and CCL domains[1]

Increased interactions
between ASH and CCL
domains, stabilizing the

compact state
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Conformational Transition Workflow

The following diagram illustrates the transition from the open apo state to the closed holo state

upon substrate binding.
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Caption: Conformational transition of ACLY from the open apo state to the compact holo state.

Experimental Protocols

The structural data for apo- and holo-citrate lyase have been primarily obtained through cryo-

electron microscopy and X-ray crystallography.

Cryo-Electron Microscopy (as described for PDB: 6POF
and 6UUW)

Protein Expression and Purification: Full-length human ACLY is typically expressed in
Escherichia coli and purified using a series of chromatography steps, such as affinity and
size-exclusion chromatography.[1]

Sample Preparation: For the apo-state, the purified protein is applied to cryo-EM grids and
vitrified in liquid ethane. For the holo-state, the protein is incubated with saturating
concentrations of its substrates (e.g., citrate, CoA) and sometimes a non-hydrolyzable ATP
analog before vitrification.

Data Collection: Data is collected on a high-end transmission electron microscope (e.g.,
Titan Krios) equipped with a direct electron detector.

Image Processing and 3D Reconstruction: Movie frames are aligned to correct for beam-
induced motion. Particles are then picked, subjected to 2D classification to remove poor-
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quality particles, and then used for 3D reconstruction and refinement using software like
RELION or cryoSPARC to achieve high-resolution structures.[1]

X-ray Crystallography (as described for PDB: 6HXH)

o Protein Expression, Purification, and Crystallization: Similar to cryo-EM, the protein is
expressed and purified. The purified protein, in the presence of substrates for the holo-form,
is then subjected to crystallization screening to find conditions that yield diffraction-quality
crystals.[5]

» Data Collection: Crystals are cryo-protected and flash-cooled in liquid nitrogen. X-ray
diffraction data are collected at a synchrotron source.

» Structure Determination and Refinement: The diffraction data are processed, and the
structure is solved using molecular replacement with a known homologous structure or by
experimental phasing methods. The resulting model is then refined against the experimental
data to produce the final atomic coordinates.[5][8]

In conclusion, the structural comparison of apo- and holo-citrate lyase highlights a classic
example of "induced fit" where substrate binding drives significant conformational changes to
facilitate catalysis. This detailed structural understanding provides a roadmap for the rational
design of novel therapeutics targeting this crucial metabolic enzyme.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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